Ethyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H19NO2S/c1-2-20-17(19)15-13-9-8-12(10-14(13)21-16(15)18)11-6-4-3-5-7-11/h3-7,12H,2,8-10,18H2,1H3
• InChI Key: QQEZPAFQKVECBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C3=CC=CC=C3)N
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol
• CAS No.: 350997-36-3

Description

Ethyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound that has been studied for its potential biological activities. It is a derivative of 4,5,6,7-tetrahydrobenzo[b]thiophene.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, the Gewald reaction of 4-oxo-1-phenylcyclohexane-1-carbonitrile with ethyl cyanoacetate and elemental sulfur in the presence of diethylamine has been used to afford ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. This compound was then treated with a series of acid chlorides to obtain the corresponding 2-amido derivatives.

Scientific Research Applications

Ethyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied extensively in scientific research due to its potential applications. It has been studied in the context of its use as a therapeutic agent, its mechanism of action, and its potential for use in lab experiments. In terms of its therapeutic applications, this compound has been studied for its potential to treat a variety of diseases, including cancer, diabetes, and Alzheimer's disease. In terms of its mechanism of action, this compound has been studied for its ability to modulate the activity of various enzymes and receptors. Finally, in terms of its potential for use in lab experiments, this compound has been studied for its ability to act as a model compound in various biochemical and physiological studies.

Mechanism of Action

Ethyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been studied for its ability to modulate the activity of various enzymes and receptors. Specifically, it has been found to act as an agonist at the μ-opioid receptor, as well as an antagonist at the 5-HT2A receptor. Additionally, it has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. These effects suggest that this compound may have potential therapeutic applications, as it may be able to modulate the activity of various enzymes and receptors involved in various diseases.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to act as an agonist at the μ-opioid receptor, as well as an antagonist at the 5-HT2A receptor. Additionally, it has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. These effects suggest that this compound may have potential therapeutic applications, as it may be able to modulate the activity of various enzymes and receptors involved in various diseases.

Advantages and Limitations for Lab Experiments

Ethyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has several advantages and limitations for use in lab experiments. One advantage of this compound is that it is relatively easy to synthesize and purify. Additionally, it has been found to have a wide range of biochemical and physiological effects, which makes it a useful model compound for various experiments. On the other hand, one limitation of this compound is that it is not as potent as some other compounds, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on Ethyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. One potential direction is to further study its mechanism of action to better understand how it modulates the activity of various enzymes and receptors. Additionally, further research is needed to explore its potential therapeutic applications, as well as to identify and characterize new compounds that may be more potent than this compound. Finally, further research is needed to explore its potential for use in lab experiments, as well as to identify and characterize new compounds that may be more suitable for certain experiments.

Synthesis Methods

Ethyl 2-amino-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a synthetic compound that can be synthesized using a variety of methods. One common method of synthesis is the reaction of phenylalanine with ethyl chloroformate under basic conditions. This reaction produces a mixture of this compound and its related compounds. The mixture can then be purified by column chromatography to obtain pure this compound. Other methods of synthesis include the reaction of phenylalanine with ethyl chloroformate in the presence of a base and a catalyst, as well as the reaction of phenylalanine with ethyl chloroformate in the presence of a base and a Lewis acid.